Cas no 1807104-62-6 (2,4-Bis(trifluoromethyl)-5-formylmandelic acid)

• Product Name: 2,4-Bis(trifluoromethyl)-5-formylmandelic acid
• CAS No: 1807104-62-6
• MF: C₁₁H₆F₆O₄
• MW: 316.153364658356
• CID: 4942697
• Update Time: 2025-05-28

2,4-Bis(trifluoromethyl)-5-formylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-formylmandelic acid

• Inchi： 1S/C11H6F6O4/c12-10(13,14)6-2-7(11(15,16)17)5(1-4(6)3-18)8(19)9(20)21/h1-3,8,19H,(H,20,21)
• InChI Key： KOKFSUAGJXQEGU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C(C=O)=CC=1C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 405
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6

Additional information on 2,4-Bis(trifluoromethyl)-5-formylmandelic acid

Comprehensive Overview of 2,4-Bis(trifluoromethyl)-5-formylmandelic acid (CAS No. 1807104-62-6)

2,4-Bis(trifluoromethyl)-5-formylmandelic acid (CAS No. 1807104-62-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique trifluoromethyl groups and formyl functionality, serves as a critical intermediate in the synthesis of complex molecules. Its structural features make it particularly valuable for applications requiring high reactivity and selectivity, such as in the development of novel drug candidates and functional materials.

The growing interest in fluorinated compounds like 2,4-Bis(trifluoromethyl)-5-formylmandelic acid can be attributed to their exceptional stability, lipophilicity, and bioactivity. These properties are highly sought after in modern medicinal chemistry, where researchers are constantly exploring new ways to enhance drug efficacy and reduce side effects. The compound's CAS No. 1807104-62-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most compelling aspects of 2,4-Bis(trifluoromethyl)-5-formylmandelic acid is its role in the development of targeted therapies. With the rise of personalized medicine, there is an increasing demand for compounds that can be tailored to interact with specific biological pathways. The trifluoromethyl groups in this molecule contribute to its ability to modulate enzyme activity and receptor binding, making it a promising candidate for drug discovery projects focused on oncology, neurology, and infectious diseases.

In addition to its pharmaceutical applications, 2,4-Bis(trifluoromethyl)-5-formylmandelic acid is also being investigated for its potential in agrochemical formulations. The compound's unique chemical properties can enhance the performance of pesticides and herbicides, offering improved pest control and environmental sustainability. This aligns with the current global trend toward green chemistry and the reduction of harmful chemical residues in agriculture.

The synthesis and handling of 2,4-Bis(trifluoromethyl)-5-formylmandelic acid require advanced expertise in organic chemistry. Researchers often seek information on its synthetic routes, purification methods, and analytical characterization techniques. The compound's CAS No. 1807104-62-6 is a key identifier in scientific literature and patent databases, facilitating access to valuable technical data for professionals in the field.

Another area of interest is the compound's potential in material science. Fluorinated compounds are known for their thermal stability and resistance to degradation, making them ideal for use in high-performance polymers and coatings. 2,4-Bis(trifluoromethyl)-5-formylmandelic acid could play a pivotal role in the development of next-generation materials with applications in electronics, aerospace, and renewable energy technologies.

As the scientific community continues to explore the versatile applications of 2,4-Bis(trifluoromethyl)-5-formylmandelic acid, its importance in research and development is expected to grow. The compound's unique combination of chemical reactivity and structural versatility positions it as a valuable tool for innovators across multiple disciplines. Whether in drug discovery, agrochemicals, or advanced materials, this compound exemplifies the transformative potential of fluorinated organic chemistry.

For researchers and industry professionals, understanding the properties and applications of 2,4-Bis(trifluoromethyl)-5-formylmandelic acid (CAS No. 1807104-62-6) is essential for staying at the forefront of scientific advancement. Its relevance to contemporary challenges in healthcare, agriculture, and technology underscores the need for continued exploration and innovation in this field.